Cas no 1805385-18-5 (3-(Aminomethyl)-2-bromo-4-cyano-5-(difluoromethyl)pyridine)

3-(Aminomethyl)-2-bromo-4-cyano-5-(difluoromethyl)pyridine is a versatile pyridine derivative with a multifunctional structure, making it valuable for pharmaceutical and agrochemical applications. The presence of bromo, cyano, and difluoromethyl substituents enhances its reactivity, enabling selective modifications in synthetic pathways. The aminomethyl group offers a handle for further derivatization, facilitating the development of bioactive compounds. Its unique substitution pattern allows for precise tuning of electronic and steric properties, making it a useful intermediate in heterocyclic chemistry. The compound’s stability under standard conditions ensures reliable handling and storage. Its structural features make it particularly relevant for designing enzyme inhibitors or ligands in medicinal chemistry research.

3-(Aminomethyl)-2-bromo-4-cyano-5-(difluoromethyl)pyridine structure

1805385-18-5 structure

Product Name:3-(Aminomethyl)-2-bromo-4-cyano-5-(difluoromethyl)pyridine

CAS No:1805385-18-5

MF:C₈H₆BrF₂N₃

MW:262.0541472435

CID:4859020

Update Time:2025-11-01

3-(Aminomethyl)-2-bromo-4-cyano-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Aminomethyl)-2-bromo-4-cyano-5-(difluoromethyl)pyridine
- Inchi： 1S/C8H6BrF2N3/c9-7-5(2-13)4(1-12)6(3-14-7)8(10)11/h3,8H,2,13H2
- InChI Key： MAZPZIMTEKQYLY-UHFFFAOYSA-N
- SMILES： BrC1C(CN)=C(C#N)C(C(F)F)=CN=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 240
XLogP3: 1.1
Topological Polar Surface Area: 62.7

3-(Aminomethyl)-2-bromo-4-cyano-5-(difluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029062572-1g	3-(Aminomethyl)-2-bromo-4-cyano-5-(difluoromethyl)pyridine	1805385-18-5	97%	1g	$1,549.60	2022-04-01

3-(Aminomethyl)-2-bromo-4-cyano-5-(difluoromethyl)pyridine Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

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4. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
5. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300

Additional information on 3-(Aminomethyl)-2-bromo-4-cyano-5-(difluoromethyl)pyridine

Comprehensive Overview of 3-(Aminomethyl)-2-bromo-4-cyano-5-(difluoromethyl)pyridine (CAS No. 1805385-18-5)

3-(Aminomethyl)-2-bromo-4-cyano-5-(difluoromethyl)pyridine (CAS No. 1805385-18-5) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine, cyano, and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and versatility make it a valuable asset in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in pyridine-based compounds stems from their widespread applications in medicinal chemistry. Researchers are increasingly exploring 3-(Aminomethyl)-2-bromo-4-cyano-5-(difluoromethyl)pyridine for its potential to modulate biological pathways. For instance, its difluoromethyl group is known to enhance metabolic stability, a feature highly sought after in the design of next-generation therapeutics. This aligns with current trends in precision medicine, where compounds with tailored pharmacokinetic properties are in high demand.

In the realm of agrochemicals, 3-(Aminomethyl)-2-bromo-4-cyano-5-(difluoromethyl)pyridine is being investigated for its role in developing novel pesticides. The bromo and cyano substituents contribute to its reactivity, enabling the creation of compounds with targeted action against pests while minimizing environmental impact. This resonates with the global push for sustainable agriculture, a topic frequently searched by stakeholders in the agrochemical industry.

From a synthetic chemistry perspective, the compound's CAS No. 1805385-18-5 is often referenced in patents and academic publications. Its synthesis typically involves multi-step reactions, including halogenation and nucleophilic substitution, to introduce the aminomethyl and difluoromethyl moieties. These methodologies are of particular interest to chemists working on heterocyclic compounds, a trending topic in organic chemistry forums and research databases.

The pharmacological potential of 3-(Aminomethyl)-2-bromo-4-cyano-5-(difluoromethyl)pyridine is further underscored by its ability to interact with enzymes and receptors. Recent studies suggest its utility in designing small-molecule inhibitors, a hot topic in oncology and infectious disease research. This aligns with frequent search queries about "new drug candidates for cancer therapy" and "innovative antimicrobial agents," highlighting the compound's relevance to contemporary health challenges.

Quality control and analytical characterization of CAS No. 1805385-18-5 are critical for ensuring its application in high-value research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are frequently discussed in online chemistry communities, reflecting the compound's importance in analytical science.

In summary, 3-(Aminomethyl)-2-bromo-4-cyano-5-(difluoromethyl)pyridine represents a cutting-edge compound with multifaceted applications. Its unique chemical profile positions it at the forefront of innovations in drug development and agrochemical design, addressing some of the most pressing questions in modern science. As research progresses, this compound is likely to remain a focal point in discussions about advanced chemical intermediates and their role in shaping future technologies.